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Compound of Interest

Compound Name: CD80-IN-3

CAS No.: 486449-65-4

Cat. No.: B3052932

Get Quote

Essential safety protocols and operational plans are critical for the secure and effective

handling of potent research compounds like CD80-IN-3. This guide provides immediate,

essential information for laboratory professionals, outlining the necessary personal protective

equipment (PPE), step-by-step procedures for use and disposal, and a visualization of the

targeted biological pathway.

When working with investigational compounds such as CD80-IN-3, a potent inhibitor of the

CD80/CD28 interaction, a thorough understanding and strict adherence to safety protocols are

paramount to protect researchers and ensure the integrity of experimental outcomes. Due to

the absence of a specific Safety Data Sheet (SDS) for CD80-IN-3, this guidance is based on

best practices for handling potent, non-hazardous small molecule compounds in a research

setting.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure risk. The

following table summarizes the recommended PPE for handling CD80-IN-3 in solid and

solution forms.
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Body Part
Solid Compound (Weighing

and Handling)

Compound in Solution (e.g.,

DMSO)

Hands

Double-gloving with nitrile

gloves is recommended.

Change gloves immediately if

contaminated.

Nitrile gloves are required.

Ensure gloves are compatible

with the solvent being used.

Eyes

ANSI-rated safety glasses with

side shields or chemical splash

goggles are mandatory.

Chemical splash goggles are

mandatory to protect against

splashes.

Body

A fully buttoned laboratory coat

is required. Consider a

disposable gown for handling

larger quantities.

A laboratory coat is required. A

fluid-resistant or disposable

gown is recommended if there

is a splash risk.

Respiratory

For weighing or procedures

that may generate dust, use a

NIOSH-approved N95

respirator or work in a certified

chemical fume hood or a

ventilated balance enclosure.

Not generally required if

handled in a certified chemical

fume hood.

Operational Plan: From Receipt to Disposal
A clear and structured operational plan ensures that CD80-IN-3 is managed safely and

effectively throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a designated, well-ventilated, and restricted-access area.

Store according to the manufacturer's recommendations, typically at -20°C or -80°C,

protected from light and moisture.

2. Handling and Preparation of Solutions:
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All handling of the solid compound, including weighing and initial solubilization, must be

conducted in a certified chemical fume hood or a ventilated enclosure to prevent inhalation of

airborne particles.

Use dedicated spatulas and weighing papers.

When preparing solutions, slowly add the solvent to the solid to avoid splashing.

Ensure the container is securely capped before vortexing or sonicating to dissolve the

compound.

3. Experimental Use:

When using solutions of CD80-IN-3, conduct all work within a chemical fume hood.

Avoid direct contact with skin and eyes.

Use appropriate, calibrated pipettes for accurate measurement.

4. Decontamination and Spill Cleanup:

For minor spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Place the absorbed material and any contaminated cleaning materials into a sealed

container for hazardous waste disposal.

Clean the spill area with an appropriate solvent (e.g., ethanol), followed by soap and water.

For larger spills, evacuate the area and contact the institution's environmental health and

safety (EHS) office.

5. Disposal:

All waste materials contaminated with CD80-IN-3, including empty containers, used gloves,

and pipette tips, must be disposed of as hazardous chemical waste.[1][2][3]

Place solid waste in a clearly labeled, sealed bag or container.
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Liquid waste should be collected in a designated, sealed, and properly labeled waste

container.[2]

Follow all institutional, local, and federal regulations for hazardous waste disposal.[1][4]

CD80 Signaling Pathway and Inhibition by CD80-IN-
3
CD80, also known as B7-1, is a protein found on antigen-presenting cells (APCs) that plays a

crucial role in the activation of T-cells.[5][6] The interaction between CD80 on an APC and the

CD28 receptor on a T-cell provides a critical co-stimulatory signal, which, along with the

primary signal from the T-cell receptor (TCR) binding to the major histocompatibility complex

(MHC), leads to T-cell activation, proliferation, and cytokine production.[7][8][9] CD80-IN-3 is a

small molecule designed to inhibit this interaction, thereby preventing T-cell activation.[6] This

mechanism of action is of interest in the research of autoimmune diseases and other conditions

where T-cell over-activation is a contributing factor.
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Caption: Inhibition of the CD80-CD28 co-stimulatory signal by CD80-IN-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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